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Compound of Interest

Compound Name: N'-(4-fluorophenyl)butanediamide

Cat. No.: B4734560 Get Quote

Disclaimer: The following information is provided as a general guide for the safe handling and

disposal of N'-(4-fluorophenyl)butanediamide. As of the date of this document, a specific

Safety Data Sheet (SDS) for this compound was not publicly available. The recommendations

below are based on the general properties of structurally similar aromatic amides and fluoro-

substituted aromatic compounds. It is imperative that users conduct a thorough literature

search and risk assessment before handling this compound.

Introduction
N'-(4-fluorophenyl)butanediamide is a research chemical with potential applications in drug

discovery and materials science. Its biological and chemical properties are not yet fully

characterized. These notes provide a framework for its safe handling, storage, and disposal in

a laboratory setting.

Physicochemical Data
Quantitative data for N'-(4-fluorophenyl)butanediamide is not readily available. The table

below presents predicted data and data from a structurally related compound, N-(4-fluoro-3-

nitrophenyl)-N'-(4-fluorophenyl)butanediamide, for estimation purposes.
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Property
Value (N'-(4-
fluorophenyl)butanediamid
e)

Value (N-(4-fluoro-3-
nitrophenyl)-N'-(4-
fluorophenyl)butanediamid
e)[1]

Molecular Formula C₁₀H₁₁FN₂O₂ C₁₆H₁₃F₂N₃O₄

Molecular Weight 210.21 g/mol (Calculated) 349.29 g/mol

Appearance
White to off-white solid

(Predicted)
Not specified

Melting Point Not available Not available

Boiling Point Not available 624.9 ± 55.0 °C (Predicted)[1]

Density Not available
1.475 ± 0.06 g/cm³ (Predicted)

[1]

Solubility
Poorly soluble in water

(Predicted)
Not specified

Hazard Identification and Safety Precautions
Based on analogous compounds, N'-(4-fluorophenyl)butanediamide may present the

following hazards.

Potential Health Hazards:

Acute Oral Toxicity: May be harmful if swallowed.[2]

Skin Corrosion/Irritation: May cause skin irritation.[2][3]

Serious Eye Damage/Eye Irritation: May cause serious eye irritation.[2][3]

Respiratory Irritation: May cause respiratory irritation if inhaled as a dust.[2][3]

Recommended Safety Precautions:
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Engineering Controls: Use only in a well-ventilated area, preferably within a chemical fume

hood.[3]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles or a face shield.[3]

Skin Protection: Wear nitrile or neoprene gloves and a lab coat. Ensure gloves are

inspected prior to use.[2]

Respiratory Protection: If dust is generated, use a NIOSH-approved respirator with a

particulate filter.

Hygiene Measures: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the

laboratory.

Experimental Protocols
4.1. General Handling and Weighing Protocol

This protocol outlines the steps for safely weighing and preparing a stock solution of a

powdered chemical like N'-(4-fluorophenyl)butanediamide.

Preparation:

Ensure the chemical fume hood is operational.

Gather all necessary equipment: analytical balance, weigh paper or boat, spatula, vial for

the stock solution, and appropriate solvent.

Don appropriate PPE.

Weighing:

Tare the analytical balance with the weigh paper or boat.

Carefully transfer the desired amount of N'-(4-fluorophenyl)butanediamide to the weigh

paper using a clean spatula.
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Record the exact weight.

Solubilization:

Carefully transfer the weighed compound into the labeled vial.

Add the desired volume of solvent (e.g., DMSO, DMF) to the vial.

Cap the vial securely and vortex or sonicate until the compound is fully dissolved.

4.2. In Vitro Cell-Based Assay Protocol (Example)

This protocol provides a general workflow for testing the cytotoxic effects of N'-(4-
fluorophenyl)butanediamide on a cancer cell line.

Cell Seeding:

Plate cells in a 96-well plate at a predetermined density and allow them to adhere

overnight.

Compound Treatment:

Prepare serial dilutions of the N'-(4-fluorophenyl)butanediamide stock solution in cell

culture media.

Remove the old media from the cells and add the media containing the different

concentrations of the compound.

Include a vehicle control (media with the same concentration of solvent used for the stock

solution).

Incubation:

Incubate the plate for the desired time period (e.g., 24, 48, or 72 hours) at 37°C and 5%

CO₂.

Viability Assay:
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Perform a cell viability assay (e.g., MTT, CellTiter-Glo®) according to the manufacturer's

instructions.

Data Analysis:

Read the plate using a plate reader.

Calculate the percentage of viable cells for each concentration relative to the vehicle

control.

Determine the IC₅₀ value (the concentration at which 50% of cell growth is inhibited).

Storage and Disposal
Storage:

Store in a tightly sealed container in a cool, dry, and well-ventilated place.[3]

Keep away from strong oxidizing agents.[4]

Disposal:

Dispose of the compound and any contaminated materials as hazardous chemical waste.

Follow all local, state, and federal regulations for hazardous waste disposal.[4]

Do not dispose of down the drain or in the regular trash.
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General Workflow for Handling N'-(4-fluorophenyl)butanediamide

Preparation

Handling

Experimentation

Cleanup & Disposal

Don Personal Protective Equipment

Verify Fume Hood Functionality

Gather Materials

Weigh Compound

Dissolve in Solvent

Treat Cells/System

Incubate

Perform Assay

Decontaminate Work Area

Dispose of Waste

Remove PPE

Click to download full resolution via product page

Caption: Workflow for handling N'-(4-fluorophenyl)butanediamide.
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Chemical Waste Disposal Decision Tree

Start: Unused or Contaminated N'-(4-fluorophenyl)butanediamide

Is the waste considered hazardous?

Dispose as Hazardous Chemical Waste

Yes

Consult Environmental Health & Safety (EHS)

No/Unsure

Follow EHS Guidelines for Non-Hazardous Chemical Waste

Click to download full resolution via product page

Caption: Decision tree for chemical waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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